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Compound of Interest

Ethyl 3-phenylisoxazole-5-
Compound Name:
carboxylate

Cat. No.: B083345

This guide provides a detailed technical overview of the spectroscopic data for Ethyl 3-
phenylisoxazole-5-carboxylate (CAS No. 13599-24-1), a heterocyclic compound of interest in
medicinal and organic chemistry. As experimental spectra for this specific isomer are not
readily available in public databases, this document presents a combination of confirmed mass
spectrometry data and expertly interpreted, predictive *H NMR, 3C NMR, and IR spectroscopic
data based on the analysis of its constitutional isomers. This approach offers valuable insights
for researchers engaged in the synthesis, identification, and development of isoxazole-based
compounds.

Introduction: The Importance of Spectroscopic
Analysis in Drug Discovery

Isoxazole derivatives are a significant class of heterocyclic compounds, forming the core
structure of numerous pharmaceuticals and biologically active molecules. Their diverse
pharmacological activities, including anti-inflammatory, anti-tumor, and anticonvulsant
properties, make them a focal point in drug discovery and development. The precise structural
elucidation of these molecules is paramount, and spectroscopic techniques such as Nuclear
Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are
indispensable tools in this process. This guide focuses on Ethyl 3-phenylisoxazole-5-
carboxylate, providing a comprehensive analysis of its spectroscopic signature.
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Synthesis of Ethyl 3-phenylisoxazole-5-carboxylate

A general and established method for the synthesis of Ethyl 3-phenylisoxazole-5-carboxylate
involves a [3+2] cycloaddition reaction. This specific procedure utilizes (E)-N-
hydroxybenzimidoyl chloride and ethyl propiolate as key reactants.

Experimental Protocol: Synthesis

A mixture of ethyl propiolate (0.657 mL, 6.43 mmol), (E)-N-hydroxybenzenecarboximidoyl
chloride (0.500 g, 3.21 mmol), and sodium bicarbonate (0.818 g, 9.64 mmol) is stirred in a
solvent mixture of ethyl acetate (16 mL) and water (1 mL) at room temperature overnight[1].
Upon completion, the reaction mixture is filtered, and the filtrate is concentrated under reduced
pressure. The resulting crude product is then purified by flash column chromatography on silica
gel (eluent: 5% to 80% dichloromethane in heptane) to yield Ethyl 3-phenylisoxazole-5-
carboxylate[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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